Cas no 444199-08-0 (4,5,6,7-tetrahydro-2H-Isoindole-5-methanamine)

• Product name: 4,5,6,7-tetrahydro-2H-Isoindole-5-methanamine
• CAS No: 444199-08-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 929492
• PubChem ID: 12973048

4,5,6,7-tetrahydro-2H-Isoindole-5-methanamine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-2H-Isoindole-5-methanamine
• 2h-isoindole-5-methanamine,4,5,6,7-tetrahydro-
• 444199-08-0
• SCHEMBL4425472
• (4,5,6,7-Tetrahydro-2H-isoindol-5-yl)methanamine
• AKOS006331811

• Inchi： InChI=1S/C9H14N2/c10-4-7-1-2-8-5-11-6-9(8)3-7/h5-7,11H,1-4,10H2
• InChI Key： AHQVWVILFQJKSM-UHFFFAOYSA-N
• SMILES： C1CC2=CNC=C2CC1CN

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.81000
• LogP: 1.77860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles